Cas no 56717-07-8 (3-Pyridinecarboxylic acid, 4-hydroxy-2,6-dimethyl-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 4-hydroxy-2,6-dimethyl-, methyl ester
• CAS No: 56717-07-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 348052
• PubChem ID: 591124
• Update Time: 2025-04-19

3-Pyridinecarboxylic acid, 4-hydroxy-2,6-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-hydroxy-2,6-dimethyl-, methyl ester
• methyl 2,6-dimethyl-4-oxo-1H-pyridine-3-carboxylate
• SCHEMBL9430272
• 2,6-Dimethyl-3-carbomethoxy-4-pyridone
• DTXSID40343640
• Methyl 2,6-dimethyl-4-oxo-1,4-dihydro-3-pyridinecarboxylate #
• 56717-07-8
• NBIGDHZXBVIMAI-UHFFFAOYSA-N

• Inchi： 1S/C9H11NO3/c1-5-4-7(11)8(6(2)10-5)9(12)13-3/h4H,1-3H3,(H,10,11)
• InChI Key： NBIGDHZXBVIMAI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C=C(C)NC=1C)=O)=O

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 59.42